Cas no 832102-58-6 (2-(morpholin-4-yl)-1H-1,3-benzodiazol-5-amine)

2-(Morpholin-4-yl)-1H-1,3-benzodiazol-5-amine is a heterocyclic compound featuring a benzimidazole core substituted with a morpholine moiety at the 2-position and an amine group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The morpholine ring enhances solubility and bioavailability, while the benzimidazole scaffold offers versatility in medicinal chemistry applications, particularly as a building block for kinase inhibitors and receptor modulators. Its amine functionality allows for further derivatization, enabling the synthesis of targeted bioactive molecules. The compound's stability and synthetic accessibility further contribute to its utility in drug discovery and development.

2-(morpholin-4-yl)-1H-1,3-benzodiazol-5-amine structure

832102-58-6 structure

Product Name:2-(morpholin-4-yl)-1H-1,3-benzodiazol-5-amine

CAS No:832102-58-6

MF:C₁₁H₁₄N₄O

MW:218.255061626434

CID:676413

PubChem ID:43810818

Update Time:2025-06-08

2-(morpholin-4-yl)-1H-1,3-benzodiazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 2-(4-morpholinyl)-1H-Benzimidazol-6-amine
- 2-morpholin-4-yl-3H-benzimidazol-5-amine
- 2-(morpholin-4-yl)-1H-1,3-benzodiazol-5-amine
- DTXSID00656405
- Z425799568
- EN300-42254
- 832102-58-6
- AKOS030619044
- 2-(Morpholin-4-yl)-1H-benzimidazol-6-amine
- 2-Morpholino-1H-benzo[d]imidazol-5-amine
- 1H-Benzimidazol-5-amine, 2-(4-morpholinyl)-
- SCHEMBL6239333
- Inchi： 1S/C11H14N4O/c12-8-1-2-9-10(7-8)14-11(13-9)15-3-5-16-6-4-15/h1-2,7H,3-6,12H2,(H,13,14)
- InChI Key： ATSINGARJSBJPD-UHFFFAOYSA-N
- SMILES： O1CCN(C2=NC3C=CC(=CC=3N2)N)CC1

Computed Properties

Exact Mass: 218.11676108g/mol
Monoisotopic Mass: 218.11676108g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 67.2Å²

2-(morpholin-4-yl)-1H-1,3-benzodiazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN12742-250 MG	2-(morpholin-4-yl)-1H-1,3-benzodiazol-5-amine	832102-58-6	95%	250MG	¥ 2,494.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN12742-500 MG	2-(morpholin-4-yl)-1H-1,3-benzodiazol-5-amine	832102-58-6	95%	500MG	¥ 3,326.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN12742-1 G	2-(morpholin-4-yl)-1H-1,3-benzodiazol-5-amine	832102-58-6	95%	1g	¥ 4,158.00	2021-05-07
TRC	B499355-10mg	2-(morpholin-4-yl)-1H-1,3-benzodiazol-5-amine	832102-58-6		10mg	$ 50.00	2022-06-07
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Chemenu	CM388343-250mg	2-(morpholin-4-yl)-1H-1,3-benzodiazol-5-amine	832102-58-6	95%+	250mg	$372	2023-01-09
Chemenu	CM388343-500mg	2-(morpholin-4-yl)-1H-1,3-benzodiazol-5-amine	832102-58-6	95%+	500mg	$496	2023-01-09
Chemenu	CM388343-1g	2-(morpholin-4-yl)-1H-1,3-benzodiazol-5-amine	832102-58-6	95%+	1g	$621	2023-01-09
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